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Compound of Interest

Compound Name: GW280264X

Cat. No.: B15577662 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent, biologically active compounds like GW280264X is a critical component of

laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)

with detailed disposal instructions for GW280264X is not publicly available, this guide provides

a comprehensive set of procedures based on the compound's known properties and

established best practices for hazardous chemical waste management. Adherence to these

guidelines is essential to mitigate risks to personnel and the environment.

Understanding GW280264X: Key Chemical and
Safety Data
GW280264X is a potent inhibitor of ADAM10 and ADAM17, metalloproteinases involved in

various cellular processes. As with any biologically active small molecule, it should be handled

with care, assuming it may have hazardous properties. The following table summarizes key

quantitative data for GW280264X.
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Property Value Source

Molecular Weight 575.72 g/mol MedChemExpress

Formulation Crystalline solid Cayman Chemical

Solubility Soluble in DMSO Cayman Chemical

IC₅₀ for ADAM17 8.0 nM MedChemExpress

IC₅₀ for ADAM10 11.5 nM MedChemExpress

Core Disposal Protocol: A Step-by-Step Approach
The following protocol outlines the recommended procedure for the safe disposal of

GW280264X and its associated waste. This protocol is designed to be a clear, step-by-step

guide for laboratory personnel.

Objective: To safely collect, label, and arrange for the disposal of GW280264X waste in

accordance with institutional and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves (butyl rubber is recommended for handling DMSO).

Designated hazardous waste container, compatible with the waste type (e.g., a clearly

labeled, sealable container for solid waste; a separate, compatible container for DMSO

solutions).

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads).

Procedure:

Waste Segregation:
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Solid Waste: Collect un-used or expired GW280264X powder in a designated, clearly

labeled hazardous waste container. This includes any contaminated consumables such as

weigh boats or pipette tips.

Liquid Waste: Solutions of GW280264X, typically in DMSO, must be collected in a

separate, sealed, and properly labeled hazardous waste container. Do not mix with

aqueous or other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[1]

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with GW280264X should be considered hazardous and disposed of in the solid

chemical waste container.

Empty Containers: The original vial containing GW280264X should be triple-rinsed with a

suitable solvent (e.g., the solvent used for solubilization, like DMSO, followed by another

organic solvent like ethanol or acetone). The rinsate must be collected as hazardous liquid

waste.[2] After rinsing, the defaced container can typically be disposed of as regular lab

glass waste, but confirm this with your institutional guidelines.[2]

Waste Labeling:

Clearly label all hazardous waste containers with the words "Hazardous Waste," the full

chemical name "GW280264X," the solvent used (e.g., "in DMSO"), and the approximate

concentration and quantity.

Include the date of waste generation and the responsible researcher's name and lab

location.

Storage:

Store hazardous waste containers in a designated and properly ventilated satellite

accumulation area within the laboratory.[3][4]

Ensure containers are sealed to prevent spills or evaporation.[3][5]

Store away from incompatible materials.
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Disposal Request:

Once the waste container is full or has reached the designated accumulation time limit,

contact your institution's EHS office to arrange for pickup and disposal by a certified

hazardous waste contractor.[4]

Crucially, do not pour GW280264X or its solutions down the drain or dispose of it in the

regular trash.[2][4][6]

Spill and Emergency Procedures
In the event of a spill, immediately alert personnel in the area. For small spills, use absorbent

pads to contain the material, then clean the area with a suitable solvent. All cleanup materials

must be disposed of as hazardous waste. For larger spills, evacuate the area and contact your

institution's EHS or emergency response team.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for GW280264X.
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Caption: A flowchart illustrating the proper segregation and disposal pathway for GW280264X
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15577662?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577662?utm_src=pdf-body
https://www.benchchem.com/product/b15577662?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. uwaterloo.ca [uwaterloo.ca]

2. vumc.org [vumc.org]

3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

4. ehrs.upenn.edu [ehrs.upenn.edu]

5. youtube.com [youtube.com]

6. acs.org [acs.org]

To cite this document: BenchChem. [Navigating the Safe Disposal of GW280264X: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577662#gw280264x-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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